Cas no 830346-42-4 (2,4(1H,3H)-Pyrimidinedione, 5-(2-chloro-3-methoxyphenyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-(2-chloro-3-methoxyphenyl)-
• CAS No: 830346-42-4
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• CID: 678808
• PubChem ID: 22037835
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-(2-chloro-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-(2-chloro-3-methoxyphenyl)-
• 5-(2-chloro-3-methoxyphenyl)-1H-pyrimidine-2,4-dione
• 5-(2-chloro-3-methoxyphenyl)pyrimidine-2,4(1H,3H)-dione
• SCHEMBL2704722
• DMWBZRUWLFZPIC-UHFFFAOYSA-N
• DTXSID70621903
• 830346-42-4

• Inchi： 1S/C11H9ClN2O3/c1-17-8-4-2-3-6(9(8)12)7-5-13-11(16)14-10(7)15/h2-5H,1H3,(H2,13,14,15,16)
• InChI Key： DMWBZRUWLFZPIC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CNC(NC1=O)=O)OC

Computed Properties

• Exact Mass: 252.0301698g/mol
• Monoisotopic Mass: 252.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.4Ų